Cas no 102827-32-7 (2,4-diamino-1,6-dihydro-6-oxo-3-Pyridinecarbonitrile)

• Product Name: 2,4-diamino-1,6-dihydro-6-oxo-3-Pyridinecarbonitrile
• CAS No: 102827-32-7
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 125291
• PubChem ID: 13487284
• Update Time: 2025-04-18

2,4-diamino-1,6-dihydro-6-oxo-3-Pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-diamino-1,6-dihydro-6-oxo-3-Pyridinecarbonitrile
• 3-Pyridinecarbonitrile,2,4-diamino-1,6-dihydro-6-oxo-(9CI)
• 3-Pyridinecarbonitrile,2,4-diamino-1,6-dihydro-6-oxo-
• 102827-32-7
• 2,4-Diamino-6(1H)-pyridon-3-carbonitril
• 2,4-Diamino-6-oxo-1H-pyridine-3-carbonitrile
• 2,4-diamino-6-oxo-1,6-dihydropyridine-3-carbonitrile

• Inchi： 1S/C6H6N4O/c7-2-3-4(8)1-5(11)10-6(3)9/h1H,(H5,8,9,10,11)
• InChI Key： LIYRDNBPLMHQIS-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C#N)=C(N)N1)N

Computed Properties

• Exact Mass: 150.05428
• Monoisotopic Mass: 150.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 104.93